Cas no 62325-08-0 (1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro-)

1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro- structure
62325-08-0 structure
Product name:1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro-
CAS No:62325-08-0
MF:C20H24O2
MW:296.403366088867
CID:449266
PubChem ID:71387521

1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro-
    • 7-hexoxy-3,4-dihydro-2H-phenanthren-1-one
    • DTXSID20809638
    • 62325-08-0
    • 7-(Hexyloxy)-3,4-dihydrophenanthren-1(2H)-one
    • Inchi: InChI=1S/C20H24O2/c1-2-3-4-5-13-22-16-10-12-17-15(14-16)9-11-19-18(17)7-6-8-20(19)21/h9-12,14H,2-8,13H2,1H3
    • InChI Key: HVPMWYZEUCMOPR-UHFFFAOYSA-N
    • SMILES: CCCCCCOC1=CC2=C(C=C1)C3=C(C=C2)C(=O)CCC3

Computed Properties

  • Exact Mass: 296.17772
  • Monoisotopic Mass: 296.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 5.6

Experimental Properties

  • PSA: 26.3

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